Cas no 1904022-79-2 (3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 1904022-79-2
• MF: C₁₄H₁₇BrN₄O₃S
• MW: 401.278780698776
• CID: 5900223
• PubChem ID: 92088905
• Update Time: 2025-06-08

3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• F6476-1722
• AKOS025351427
• 3-bromo-2-[1-(1,2-dimethylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxypyridine
• 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 3-bromo-2-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridine
• 1904022-79-2

• Inchi： 1S/C14H17BrN4O3S/c1-10-17-13(9-18(10)2)23(20,21)19-7-5-11(8-19)22-14-12(15)4-3-6-16-14/h3-4,6,9,11H,5,7-8H2,1-2H3
• InChI Key： HEJXDBIIJKENLX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CCN(C1)S(C1=CN(C)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 400.02047g/mol
• Monoisotopic Mass: 400.02047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.7Ų

Additional information on 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

3-Bromo-2-((1-((1,2-Dimethyl-1H-Imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1904022-79-2): A Comprehensive Overview

3-Bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1904022-79-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine is notable for its bromine substituent on the pyridine ring and the sulfonyl group attached to a pyrrolidine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine atom, for instance, can influence the compound's reactivity and electronic properties, while the sulfonyl group contributes to its stability and solubility.

The synthesis of 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine typically involves a multi-step process. One common approach is to start with a bromopyridine derivative and sequentially introduce the pyrrolidine and imidazole moieties through selective functional group transformations. Recent studies have explored various synthetic strategies to optimize yield and purity, including the use of transition metal catalysts and green chemistry principles.

In terms of biological activity, 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine has shown promising results in several assays. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders. For instance, studies have reported that this compound can effectively inhibit the activity of protein kinases, which are key targets in cancer therapy.

The pharmacological profile of 3-bromo-2-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine) has been further investigated through in vitro and in vivo models. Preclinical studies have shown that it exhibits good bioavailability and pharmacokinetic properties, making it a viable candidate for further drug development. Additionally, its low toxicity profile adds to its appeal as a potential therapeutic agent.

In the realm of clinical research, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 3-bromo-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine). Preliminary results from these trials have been encouraging, with patients showing positive responses in terms of disease progression and quality of life. However, more extensive clinical trials are necessary to fully understand its therapeutic potential.

Beyond its direct therapeutic applications, CAS No. 1904022-79-79-79-79-79-79-79-79-79-79-79-79-79-

Beyond its direct therapeutic applications, CAS No. 1904022-79-< strong>CAS No. 1904022 strong> strong> p>

Beyond its direct therapeutic applications, CAS No. 1904022-79-<-strong> strong> p>

Beyond its direct therapeutic applications, CAS No. 1904022- strong> p>

Beyond its direct therapeutic applications, < strong>CAS No. 190402 strong> p>

Beyond its direct therapeutic applications, CAS No. 1 strong> p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>

Beyond its direct therapeutic applications, p>